Furo(2,3-b)quinolin-4(9H)-one, 6,8-dimethoxy-9-methyl-
Furo(2,3-b)quinolin-4(9H)-one, 6,8-dimethoxy-9-methyl-
Brand Name:
Vulcanchem
CAS No.:
518-96-7
VCID:
VC0123666
InChI:
InChI=1S/C14H13NO4/c1-15-12-10(6-8(17-2)7-11(12)18-3)13(16)9-4-5-19-14(9)15/h4-7H,1-3H3
SMILES:
CN1C2=C(C=C(C=C2OC)OC)C(=O)C3=C1OC=C3
Molecular Formula:
C14H13NO4
Molecular Weight:
259.26 g/mol
Furo(2,3-b)quinolin-4(9H)-one, 6,8-dimethoxy-9-methyl-
CAS No.: 518-96-7
Reference Standards
VCID: VC0123666
Molecular Formula: C14H13NO4
Molecular Weight: 259.26 g/mol
| CAS No. | 518-96-7 |
|---|---|
| Product Name | Furo(2,3-b)quinolin-4(9H)-one, 6,8-dimethoxy-9-methyl- |
| Molecular Formula | C14H13NO4 |
| Molecular Weight | 259.26 g/mol |
| IUPAC Name | 6,8-dimethoxy-9-methylfuro[2,3-b]quinolin-4-one |
| Standard InChI | InChI=1S/C14H13NO4/c1-15-12-10(6-8(17-2)7-11(12)18-3)13(16)9-4-5-19-14(9)15/h4-7H,1-3H3 |
| Standard InChIKey | FXHBKLQQNAGNJN-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C=C(C=C2OC)OC)C(=O)C3=C1OC=C3 |
| Canonical SMILES | CN1C2=C(C=C(C=C2OC)OC)C(=O)C3=C1OC=C3 |
| Appearance | Powder |
| PubChem Compound | 3083609 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume